Cas no 2679828-13-6 (rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid
• CAS No: 2679828-13-6
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 5644347
• PubChem ID: 165938335
• Update Time: 2025-06-26

rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679828-13-6
• EN300-28275130
• rac-(3R,4S)-4-amino-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
• rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid

• Inchi： 1S/C10H16N2O4/c1-2-5-16-10(15)12-4-3-8(11)7(6-12)9(13)14/h2,7-8H,1,3-6,11H2,(H,13,14)/t7-,8+/m0/s1
• InChI Key： MSHDGDXVFRZDED-JGVFFNPUSA-N
• SMILES： OC([C@H]1CN(C(=O)OCC=C)CC[C@H]1N)=O

Computed Properties

• Exact Mass: 228.11100700g/mol
• Monoisotopic Mass: 228.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 92.9Ų

Additional information on rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid

Introduction to rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid (CAS No. 2679828-13-6)

rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid (CAS No. 2679828-13-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications.

The rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid molecule is a chiral compound, featuring a piperidine ring with an amino group and a propenyl ester moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various therapeutic applications. Recent research has focused on its potential as a lead compound in the development of new drugs targeting neurological disorders, cancer, and other diseases.

In the context of medicinal chemistry, rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid has been studied for its ability to modulate specific receptors and enzymes. For instance, studies have shown that this compound can interact with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The interaction with GPCRs can lead to the modulation of signaling pathways involved in various physiological processes, including neurotransmission and cell proliferation.

One of the notable aspects of rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid is its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. This property can enhance the bioavailability and reduce the toxicity of the final drug product. Research has demonstrated that rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid can be metabolized to release active metabolites that exhibit potent biological activities.

Furthermore, the compound's chiral nature has led to investigations into its enantiomeric forms. Enantiomers are mirror images of each other and can exhibit different biological activities due to their distinct spatial configurations. Studies have shown that one enantiomer may be more potent or have fewer side effects compared to the other. This differential activity highlights the importance of chiral purity in drug development and underscores the need for advanced synthetic methods to produce enantiomerically pure compounds.

The synthesis of rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid involves several steps, including the formation of the piperidine ring, introduction of the amino group, and esterification with propenyl alcohol. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These methods often employ catalytic processes and green chemistry principles to minimize environmental impact and improve yield.

In addition to its potential as a therapeutic agent, rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid has also been explored for its use in chemical biology research. The compound can serve as a tool molecule to probe specific biological pathways and validate therapeutic targets. For example, it has been used in high-throughput screening assays to identify novel compounds with similar activities but improved pharmacological profiles.

Clinical trials involving rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid or its derivatives are currently underway to assess their safety and efficacy in treating various conditions. Preliminary results have shown promising outcomes, with some studies reporting significant improvements in patient outcomes compared to existing treatments. However, further research is needed to fully understand the long-term effects and potential side effects of these compounds.

The future prospects for rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid are promising. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential to bring this compound from the laboratory bench to clinical practice.

In conclusion, rac-(3R,4S)-4-amino-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid (CAS No. 2679828-13-6) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for developing new drugs targeting various diseases. As research progresses, it is expected that this compound will play an increasingly important role in improving patient outcomes and advancing medical science.